![molecular formula C9H8N4O2 B3274287 4-(4-nitrophenyl)-1H-imidazol-2-amine CAS No. 60472-21-1](/img/structure/B3274287.png)
4-(4-nitrophenyl)-1H-imidazol-2-amine
Overview
Description
“4-(4-nitrophenyl)-1H-imidazol-2-amine” is a complex organic compound. It likely contains an imidazole ring, which is a five-membered planar ring that includes two nitrogen atoms, and a nitrophenyl group, which is a phenyl ring with a nitro group (-NO2) attached .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through processes like nitration, where a nitro group is added to a molecule, or through the formation of an imidazole ring .Chemical Reactions Analysis
The compound may participate in reactions typical of nitrophenyl compounds and imidazoles. For example, nitrophenyl compounds can undergo reduction reactions to form aminophenyl compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. Nitrophenyl compounds are often yellow and crystalline, while imidazoles are typically colorless .Scientific Research Applications
Medicinal Chemistry
The compound “4-(4-nitrophenyl)-1H-imidazol-2-amine” has been used as a precursor for the corresponding 4-thiomorpholinoaniline, which is a useful building block in medicinal chemistry . It has been widely used in the fields of antidiabetic and antimigraine drugs, kinase inhibitors, reverse transcriptase inhibitors, and antibiotic, antifungal, and antimycobacterial agents .
Structural Characterization
The crystal and molecular structures of the compound have been synthesized and structurally characterized by X-ray crystallography, DFT calculations, and Hirshfeld surface analysis . This provides valuable information about the compound’s properties and potential applications.
Catalytic Reduction
The compound has been used in the catalytic reduction of 4-nitrophenol . This reaction is a benchmark to assess the activity of nanostructured materials, making the compound crucial in the field of nanotechnology .
Inhibitor of SARS CoV-2 Helicase
The compound has shown potential as an efficient inhibitor of SARS CoV-2 helicase . This suggests its potential use in the development of treatments for COVID-19.
Esterase and Lipase Activity Assays
4-Nitrophenyl acetate, a related compound, has been used as a substrate in assays for esterase and lipase activity . This suggests that “4-(4-nitrophenyl)-1H-imidazol-2-amine” could potentially be used in similar biochemical assays.
Measurement of Beta-Glucosidase Activity
4-Nitrophenyl-beta-D-glucopyranoside, another related compound, has been used as a chromogenic beta-D-glucosidase substrate for the measurement of beta-glucosidase activity . This indicates a potential application of “4-(4-nitrophenyl)-1H-imidazol-2-amine” in research, biochemical enzyme assays, and in vitro diagnostic analysis.
Mechanism of Action
Target of Action
It’s known that similar compounds like 4-nitrophenol are used in catalytic reduction reactions and fluorescence detection assays . These reactions typically involve nanostructured materials and enzymes like α-glucosidase .
Mode of Action
For instance, 4-nitrophenol can quench the fluorescence of silicon nanoparticles through the inner filter effect (IFE), a flexible and simple signal transfer strategy . This property allows 4-nitrophenol to be used in fluorescence detection assays .
Biochemical Pathways
This pathway involves the conversion of 2-chloro-4-nitrophenol to 1,2,4-benzenetriol via chloro-1,4-benzoquinone .
Pharmacokinetics
A study on p-nitrophenyl hydrazones, a related compound, showed promising results in predicting drug-likeness and absorption, distribution, metabolism, and excretion (adme) properties .
Result of Action
The related compound 4-nitrophenol has been shown to quench the fluorescence of silicon nanoparticles, which can be used to detect α-glucosidase activity .
Action Environment
The action of 4-(4-nitrophenyl)-1H-imidazol-2-amine is likely to be influenced by various environmental factors. For instance, the catalytic reduction of 4-nitrophenol by nanostructured materials is affected by parameters such as the shape and size of the nanomaterials, the electrochemistry of the nanomaterial, the regeneration of the surface for activity, and the carrier system .
Future Directions
properties
IUPAC Name |
5-(4-nitrophenyl)-1H-imidazol-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N4O2/c10-9-11-5-8(12-9)6-1-3-7(4-2-6)13(14)15/h1-5H,(H3,10,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJZNYQMDYLRHPF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CN=C(N2)N)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701287967 | |
Record name | 5-(4-Nitrophenyl)-1H-imidazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701287967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-nitrophenyl)-1H-imidazol-2-amine | |
CAS RN |
60472-21-1 | |
Record name | 5-(4-Nitrophenyl)-1H-imidazol-2-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=60472-21-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(4-Nitrophenyl)-1H-imidazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701287967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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